Cas no 97420-36-5 (1H-Benzimidazole-1-acetic acid, 2-methyl-, ethyl ester)

1H-Benzimidazole-1-acetic acid, 2-methyl-, ethyl ester structure
97420-36-5 structure
Product Name:1H-Benzimidazole-1-acetic acid, 2-methyl-, ethyl ester
CAS No:97420-36-5
MF:C12H14N2O2
MW:218.251762866974
CID:751062
PubChem ID:761836
Update Time:2025-04-19

1H-Benzimidazole-1-acetic acid, 2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-1-acetic acid, 2-methyl-, ethyl ester
    • ethyl 2-(2-methylbenzimidazol-1-yl)acetate
    • CHEMBL1439539
    • SCHEMBL16421959
    • HMS2300G03
    • AKOS000650140
    • SR-01000439032-1
    • SMR000105561
    • SR-01000439032
    • MLS000109621
    • 97420-36-5
    • DTXSID80354013
    • ethyl (2-methyl-1H-benzimidazol-1-yl)acetate
    • CCG-107155
    • Inchi: 1S/C12H14N2O2/c1-3-16-12(15)8-14-9(2)13-10-6-4-5-7-11(10)14/h4-7H,3,8H2,1-2H3
    • InChI Key: CZOUBDOPPXEOKN-UHFFFAOYSA-N
    • SMILES: O(CC)C(CN1C(C)=NC2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 218.105527694g/mol
  • Monoisotopic Mass: 218.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 44.1Ų
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